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Introduction

Mycoplasma, a genus of bacteria lacking a cell wall, are significant pathogens in veterinary
medicine, causing substantial economic losses in the poultry and swine industries.[1] Due to
their unique biology, they are inherently resistant to common antibiotics like penicillin that target
cell wall synthesis.[1] Tylvalosin tartrate, a macrolide antibiotic, is effective against various
Mycoplasma species by inhibiting protein synthesis.[1][2] Accurate in vitro susceptibility testing
is crucial for determining the efficacy of tylvalosin tartrate against clinical isolates, monitoring
for the development of resistance, and establishing appropriate therapeutic regimens.[3][4][5]
This document provides detailed application notes and protocols for determining the in vitro
susceptibility of Mycoplasma species to tylvalosin tartrate, primarily focusing on the broth
microdilution method to determine the Minimum Inhibitory Concentration (MIC).

Mechanism of Action of Tylvalosin Tartrate

Tylvalosin, like other macrolide antibiotics, exerts its bacteriostatic effect by targeting the
bacterial ribosome.[2][6] It binds to the 50S ribosomal subunit, interfering with protein
synthesis.[2][7] This binding action inhibits the translocation of peptidyl-tRNA, ultimately halting
the elongation of the polypeptide chain and preventing the synthesis of essential bacterial
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proteins.[8] In some cases, at concentrations above the MIC, tylvalosin has demonstrated
bactericidal effects against certain Mycoplasma species.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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